Cas no 18087-26-8 (1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]-)
18087-26-8 structure
Product Name:1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]-
CAS No:18087-26-8
MF:C18H25N3
MW:283.411204099655
CID:230468
PubChem ID:351394
Update Time:2025-04-19
1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]-
- 4-N-propan-2-yl-1-N-[4-(propan-2-ylamino)phenyl]benzene-1,4-diamine
- 18087-26-8
- NSC 521553
- DTXSID30325894
- SCHEMBL9934007
- NSC521553
- NSC-521553
-
- Inchi: 1S/C18H25N3/c1-13(2)19-15-5-9-17(10-6-15)21-18-11-7-16(8-12-18)20-14(3)4/h5-14,19-21H,1-4H3
- InChI Key: VDPQCTCYTUTBQU-UHFFFAOYSA-N
- SMILES: N(C1C=CC(=CC=1)NC1C=CC(=CC=1)NC(C)C)C(C)C
Computed Properties
- Exact Mass: 283.20505
- Monoisotopic Mass: 283.205
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 36.1Ų
Experimental Properties
- Density: 1.085
- Boiling Point: 449.4°Cat760mmHg
- Flash Point: 240.9°C
- Refractive Index: 1.633
- PSA: 36.09
1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
18087-26-8 (1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]-) Related Products
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